Cas no 2172290-57-0 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172290-57-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5921990
• PubChem ID: 165811922
• Update Time: 2025-08-01

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-4-methylpyrrolidine-3-carboxylic acid
• EN300-1489516
• 2172290-57-0

• Inchi： 1S/C26H30N2O5/c1-3-17(24(29)28-13-16(2)22(14-28)25(30)31)12-27-26(32)33-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： VVLVRMMGQXWIKZ-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CC(C(=O)O)C(C)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2172290-57-0)

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2172290-57-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique pyrrolidine backbone and an Fmoc-protected amine group, making it a critical building block for designing bioactive peptides and small-molecule drugs. Its structural complexity and functional versatility have garnered significant attention in drug discovery and bioconjugation chemistry.

The growing demand for custom peptide synthesis and precision therapeutics has elevated the importance of compounds like 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid. Researchers frequently search for "Fmoc-amino acid applications" or "pyrrolidine derivatives in drug design," reflecting its relevance in modern medicinal chemistry. Its CAS No. 2172290-57-0 is often referenced in patent literature and academic publications, underscoring its role in innovative therapeutic development.

From a synthetic perspective, this compound's carboxylic acid moiety and methylpyrrolidine group enable selective modifications, aligning with trends in targeted drug delivery and prodrug engineering. The Fmoc group provides temporary protection during solid-phase peptide synthesis (SPPS), a technique dominating current peptide manufacturing. Such attributes make it indispensable for developing GPCR-targeting ligands and enzyme inhibitors, addressing hot topics like "peptide-based therapeutics for metabolic disorders" or "next-generation peptide vaccines."

Quality control of CAS No. 2172290-57-0 involves advanced analytical methods such as HPLC and mass spectrometry, ensuring compliance with GMP standards for pharmaceutical intermediates. Its stability under ambient storage conditions and compatibility with green chemistry protocols further enhance its appeal. As the industry shifts toward sustainable synthesis, this compound's efficient deprotection kinetics and minimal racemization risk position it as a sustainable choice for high-throughput screening platforms.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-4-methylpyrrolidine-3-carboxylic acid represents a nexus of chemical innovation and therapeutic potential. Its multifaceted applications—from peptidomimetic design to biomaterials engineering—resonate with trending searches like "non-natural amino acids in biologics" and "Fmoc chemistry advancements." As research expands into personalized medicine and multi-functional conjugates, this compound will undoubtedly remain at the forefront of cutting-edge science.